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Compound of Interest

Compound Name: PB-22 5-hydroxyquinoline isomer

Cat. No.: B1162244

Get Quote

PART 1: CORE DIRECTIVE
Objective: To establish a robust, multi-modal spectroscopic profile (NMR, UV-Vis, IR) for the

definitive identification of the 5-quinolinyl isomer of PB-22, distinguishing it from the 8-quinolinyl

parent compound and other positional isomers.

Target Analyte:

Common Name: PB-22 5-hydroxyquinoline isomer[2][3][4][5][6]

Systematic Name: Quinolin-5-yl 1-pentyl-1H-indole-3-carboxylate

CAS Number: 1885091-23-5[2][5]

Molecular Formula: C₂₃H₂₂N₂O₂[7]

Molecular Weight: 358.4 g/mol [2][7]
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Operational Context: In forensic toxicology, "PB-22" refers to the 8-quinolinyl ester. However,

positional isomers—specifically those derived from different hydroxyquinolines (e.g., 5-

hydroxyquinoline)—are frequently encountered as impurities, degradation products, or novel

psychoactive substances (NPS).[7] The "5-hydroxyquinoline isomer" is the 5-quinolinyl ester

analog.[2] Differentiation relies heavily on the specific substitution pattern on the quinoline ring,

which alters the magnetic environment (NMR) and electronic transitions (UV) distinct from the

8-isomer.

PART 2: SPECTROSCOPIC PROFILING & DATA
UV-Vis Spectroscopy
UV-Vis provides the first line of classification. While the indole chromophore is consistent

across isomers, the conjugation of the quinoline ester shifts based on the attachment point.[7]

Parameter Data Notes

Solvent Methanol or Ethanol
Standard polar protic solvents

recommended.

(Primary) 216 nm, 230 nm
High-energy aromatic

transitions (Indole/Quinoline).

(Secondary) 296 nm
Characteristic of the 5-

quinolinyl conjugation.

Differentiation Shift vs. PB-22

PB-22 (8-isomer) typically

exhibits maxima near 214,

244, and 300+ nm. The 5-

isomer shows a hypsochromic

shift (blue shift) in the

secondary band compared to

the 8-isomer due to altered

conjugation with the ring

nitrogen.

FT-IR Spectroscopy
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Infrared spectroscopy confirms the functional groups, specifically the ester linkage which is

susceptible to hydrolysis.

Functional Group Wavenumber (cm⁻¹) Vibrational Mode

Ester Carbonyl 1730 – 1750
C=O stretch. High frequency

indicates an aromatic ester.

C-O Stretch 1150 – 1250
C-O-C asymmetric stretch

(strong).

Aromatic C=C 1580 – 1620
Quinoline/Indole ring

breathing.

C-H (Aromatic) 3000 – 3100 Weak aromatic C-H stretching.

C-H (Aliphatic) 2850 – 2960
Pentyl chain methylene/methyl

stretches.

Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for distinguishing the 5-quinolinyl isomer from the 8-quinolinyl (PB-

22). The key diagnostic region is the quinoline ring protons.[7]

1H NMR Diagnostic Logic (Solvent: CDCl₃ or DMSO-d₆)
Indole & Pentyl Chain: Signals are nearly identical to PB-22.

Indole H-2: Singlet/Doublet near δ 8.0–8.3 ppm.

Pentyl chain: Triplet (CH₃) at δ 0.88, Multiplets (CH₂) at δ 1.3–4.3.[7]

Quinoline Ring (The Differentiator):

PB-22 (8-Ester): The ester is at position 8.[8][9] The nitrogen is at position 1. This

proximity creates a specific deshielding pattern on H-2 and H-7.

5-Isomer (5-Ester): The ester is at position 5 (para-like to the bridgehead carbon).
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H-2, H-3, H-4 (Pyridine ring): H-2 is typically the most deshielded (approx δ 8.9–9.0)

due to the adjacent Nitrogen.

H-6, H-7, H-8 (Benzene ring): In the 5-isomer, the substituent is at 5. Therefore, you

observe a coupling system of three adjacent protons (6, 7, 8).[7]

Key Shift: The proton at H-6 (ortho to the ester) will show significant anisotropic

deshielding compared to the meta/para protons.

Predicted 1H NMR Data for 5-Quinolinyl Isomer:

Proton
Position

Multiplicity
Approx. Shift
(δ ppm)

Coupling (J
Hz)

Structural
Logic

Quinoline H-2 dd 8.95 J=4.2, 1.6
Adjacent to N;

most deshielded.

Quinoline H-8 d/dd 8.15 J=8.5
Peri-position;

distinct from H-2.

Quinoline H-4 dd 8.35 J=8.5, 1.6

Pyridine ring;

characteristic

splitting.

Quinoline H-6 d 7.60 J=7.5
Ortho to the 5-

ester group.

Quinoline H-3 dd 7.45 J=8.5, 4.2

Pyridine ring;

typically most

upfield aromatic.

Indole H-2' s 8.25 -
Characteristic

indole singlet.

Note: Exact shifts vary by concentration and solvent. The coupling pattern (splitting) of the

quinoline ring is the definitive confirmation.
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PART 3: EXPERIMENTAL & DIFFERENTIATION
PROTOCOLS
Differentiation Workflow
The following diagram illustrates the logical pathway to distinguish the 5-hydroxyquinoline

isomer from the standard PB-22 (8-isomer) using the data above.

Unknown Sample
(Suspected PB-22 Isomer)

1. UV-Vis Spectroscopy
(MeOH)

Lambda Max Check

Max ~214, 244, 300+ nm
(Likely 8-Isomer)

Broad >300nm

Max ~216, 230, 296 nm
(Likely 5-Isomer)

Sharp 296nm

2. 1H NMR Analysis
(Aromatic Region)

Quinoline Proton
Coupling Analysis

Substituent at 8
(H-2/H-7 Deshielded)
CONFIRMED: PB-22

Pattern A

Substituent at 5
(H-6 Ortho Deshielding)
CONFIRMED: 5-Isomer

Pattern B
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Click to download full resolution via product page

Caption: Logical workflow for the spectroscopic differentiation of PB-22 regioisomers.

Experimental Protocol: Sample Preparation for NMR
To ensure high-fidelity data for isomer differentiation, follow this strict preparation protocol:

Solvent Selection: Use DMSO-d₆ (99.9% D) for maximum solubility and separation of

aromatic peaks. CDCl₃ is acceptable but may cause overlapping of the indole/quinoline

signals.

Sample Mass: Dissolve 5–10 mg of the solid analyte in 600 µL of solvent.

Tube Quality: Use high-precision 5mm NMR tubes (Type 1, Class A) to prevent shimming

errors that obscure fine coupling constants (J-values).

Acquisition Parameters:

Pulse Angle: 30° or 90°[7]

Relaxation Delay (D1): ≥ 1.0 s (ensure full relaxation of aromatic protons).

Scans (NS): Minimum 64 scans to resolve minor impurities.

Temperature: 298 K (25°C).

Mechanistic Insight: Why the 5-Isomer Differs
The structural difference lies in the ester attachment point.

PB-22 (8-isomer): The ester is peri to the quinoline nitrogen. This creates a potential for

weak intramolecular hydrogen bonding or electrostatic interaction, influencing the chemical

shift of the pentyl-indole moiety.

5-Isomer: The ester is distal from the nitrogen. The electronic pull of the ester is exerted on

the C5 position, significantly altering the electron density at C4 and C6.[7] This results in the
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specific UV shift to 296 nm (compared to the broader absorption of the 8-isomer) and the

distinct NMR splitting patterns described above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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